Cas no 1965304-86-2 (Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate)

• Product Name: Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate
• CAS No: 1965304-86-2
• MF: C₁₈H₁₅NO₃S
• MW: 325.381603479385
• MDL: MFCD20265236
• CID: 4632011
• Update Time: 2025-05-26

Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4-hydroxyphenyl)-4-phenyl-, ethyl ester
• Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate

• MDL： MFCD20265236
• Inchi： 1S/C18H15NO3S/c1-2-22-18(21)16-15(12-6-4-3-5-7-12)19-17(23-16)13-8-10-14(20)11-9-13/h3-11,20H,2H2,1H3
• InChI Key： DIVGZFXXGXUFIZ-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 325.077
• Monoisotopic Mass: 325.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2

Additional information on Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate

Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate: A Comprehensive Overview

Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate, with the CAS number 1965304-86-2, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a thiazole ring system, a phenolic group, and an ethyl ester moiety. These structural elements contribute to its diverse functional properties and potential applications.

The thiazole ring in Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate is a key structural component that imparts aromaticity and conjugation to the molecule. This feature is crucial for its electronic properties, making it a promising candidate for use in optoelectronic devices. Recent studies have explored the role of thiazole-containing compounds in enhancing the efficiency of organic light-emitting diodes (OLEDs) and photovoltaic cells. For instance, researchers have demonstrated that the incorporation of thiazole derivatives can improve charge transport properties and emission characteristics, thereby enhancing device performance.

The phenolic group present in this compound adds hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions. This property is particularly valuable in drug design, where such interactions are critical for molecular recognition and binding affinity. Recent advancements in medicinal chemistry have highlighted the potential of phenolic-containing compounds as antioxidants and anti-inflammatory agents. In this context, Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate has been investigated for its ability to scavenge free radicals and modulate inflammatory pathways, making it a candidate for therapeutic applications.

The ethyl ester moiety in this compound contributes to its solubility and bioavailability. Ester groups are commonly used in pharmaceuticals to improve drug delivery and absorption. Recent research has focused on the development of prodrugs that utilize ester linkages to enhance the stability and targeting efficiency of therapeutic agents. In this vein, Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate has been explored as a precursor for drug delivery systems, where controlled hydrolysis of the ester group can release active pharmaceutical ingredients at specific sites within the body.

From a synthetic perspective, Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate can be prepared through various routes, including condensation reactions involving thiols, aldehydes, and carboxylic acids. These methods often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient syntheses of thiazole derivatives, leveraging transition metal catalysts or enzyme-mediated transformations.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its electronic properties make it suitable for use in organic electronics, while its hydroxyl functionality lends itself to applications in catalysis and materials science. Researchers have also explored its potential as a building block for supramolecular assemblies, where non-covalent interactions can be exploited to create complex structures with tailored functionalities.

Looking forward, the continued exploration of Ethyl 2-(4-hydroxyphenyl)-4-phenylthiazole-5-carboxylate is expected to yield further insights into its properties and applications. As interdisciplinary research progresses, this compound may find new roles in fields ranging from nanotechnology to biotechnology. Its unique combination of structural features positions it as a valuable tool for addressing challenges across diverse scientific domains.